(2-Aminoethyl)diisopropylphosphonium tetrafluoroborate

• CAS No.: 1222630-33-2
• Molecular Formula: C8H21BF4NP
• Molecular Weight: 249.04 g/mol
• IUPAC Name: 2-aminoethyl-di(propan-2-yl)phosphanium;tetrafluoroborate
• InChI: InChI=1S/C8H20NP.BF4/c1-7(2)10(6-5-9)8(3)4;2-1(3,4)5/h7-8H,5-6,9H2,1-4H3;/q;-1/p+1
• InChI Key: RGGVAIQJYAPYKM-UHFFFAOYSA-O
• Canonical SMILES: [B-](F)(F)(F)F.CC(C)[PH+](CCN)C(C)C

Description

(2-Aminoethyl)diisopropylphosphonium tetrafluoroborate is a chemical compound with the empirical formula C8H22B2F8NP and a molecular weight of 336.85 g/mol . It is a phosphonium salt that is commonly used as a ligand in various chemical reactions, particularly in cross-coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Aminoethyl)diisopropylphosphonium tetrafluoroborate typically involves the reaction of diisopropylphosphine with 2-bromoethylamine hydrobromide in the presence of a base, followed by the addition of tetrafluoroboric acid to form the tetrafluoroborate salt . The reaction conditions often require a controlled temperature and inert atmosphere to prevent oxidation and degradation of the reactants and products.

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the same reactants and conditions but utilizes larger reactors and more efficient purification techniques to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

(2-Aminoethyl)diisopropylphosphonium tetrafluoroborate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphine oxides.

Reduction: It can be reduced to form phosphines.

Substitution: The aminoethyl group can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and electrophiles like alkyl halides for substitution reactions . The reactions typically require specific conditions such as controlled temperature, inert atmosphere, and appropriate solvents to ensure the desired products are formed.

Major Products

The major products formed from these reactions include phosphine oxides, phosphines, and substituted aminoethyl derivatives .

Scientific Research Applications

(2-Aminoethyl)diisopropylphosphonium tetrafluoroborate has a wide range of scientific research applications, including:

Chemistry: It is used as a ligand in various cross-coupling reactions, such as Buchwald-Hartwig, Suzuki-Miyaura, and Heck reactions.

Biology: The compound is used in the synthesis of biologically active molecules and as a reagent in biochemical assays.

Medicine: It is involved in the development of pharmaceutical intermediates and active pharmaceutical ingredients.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Aminoethyl)diisopropylphosphonium tetrafluoroborate involves its role as a ligand in catalytic reactions. The compound coordinates with metal centers in catalysts, facilitating the formation of reactive intermediates and promoting the desired chemical transformations . The molecular targets and pathways involved include various metal complexes and catalytic cycles that are essential for the efficiency of cross-coupling reactions .

Comparison with Similar Compounds

Similar Compounds

• Triisopropylphosphonium tetrafluoroborate
• Di-tert-butyl (methyl)phosphonium tetrafluoroborate
• ®- (4,4′,6,6′-Tetramethoxybiphenyl-2,2′-diyl)bis (bis (3,5-dimethylphenyl)phosphine)

Uniqueness

(2-Aminoethyl)diisopropylphosphonium tetrafluoroborate is unique due to its specific structure, which includes an aminoethyl group that provides additional reactivity and versatility in chemical reactions. This makes it particularly useful as a ligand in various cross-coupling reactions, where it can enhance the efficiency and selectivity of the catalytic processes .